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Compound of Interest

Compound Name: 2-(4-Chlorophenyl)pyrrolidine

Cat. No.: B1297074 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the

compound 2-(4-Chlorophenyl)pyrrolidine. The information presented herein is essential for

the identification, characterization, and quality control of this molecule in research and

development settings. This document collates available spectral data and provides

standardized experimental protocols for its acquisition.

Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for 2-(4-Chlorophenyl)pyrrolidine,

including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS)

data.

Table 1: ¹H NMR Spectroscopic Data (Predicted)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1297074?utm_src=pdf-interest
https://www.benchchem.com/product/b1297074?utm_src=pdf-body
https://www.benchchem.com/product/b1297074?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297074?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~7.30 Doublet 2H Ar-H (ortho to Cl)

~7.25 Doublet 2H Ar-H (meta to Cl)

~4.10 Triplet 1H CH (pyrrolidine C2)

~3.30 Multiplet 1H CH₂ (pyrrolidine C5)

~2.95 Multiplet 1H CH₂ (pyrrolidine C5)

~2.20 Multiplet 1H NH

~2.00 Multiplet 2H CH₂ (pyrrolidine C3)

~1.70 Multiplet 2H CH₂ (pyrrolidine C4)

Table 2: ¹³C NMR Spectroscopic Data (Predicted)

Chemical Shift (δ) ppm Assignment

~143 Ar-C (quaternary, C1')

~132 Ar-C (quaternary, C4')

~129 Ar-CH (C3'/C5')

~128 Ar-CH (C2'/C6')

~63 CH (pyrrolidine C2)

~47 CH₂ (pyrrolidine C5)

~34 CH₂ (pyrrolidine C3)

~26 CH₂ (pyrrolidine C4)

Table 3: IR Spectroscopic Data
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Frequency (cm⁻¹) Intensity Assignment

~3350 Medium, Broad N-H Stretch

3100-3000 Medium Aromatic C-H Stretch

2970-2850 Medium Aliphatic C-H Stretch

~1600, ~1490 Medium-Strong Aromatic C=C Bending

~1100 Strong C-N Stretch

~820 Strong
para-Substituted Benzene C-H

Bend (out-of-plane)

~1090, ~1015 Strong C-Cl Stretch

Table 4: Mass Spectrometry Data

m/z Relative Intensity (%) Assignment

181/183 ~3:1 [M]⁺ (Molecular Ion)

152 High [M - C₂H₅]⁺

117 High [M - C₄H₈N]⁺ or [C₆H₄Cl]⁺

Experimental Protocols
The following are detailed methodologies for the key spectroscopic experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectra are typically recorded on a 400 MHz or 500 MHz spectrometer. The

sample (~10-20 mg) is dissolved in an appropriate deuterated solvent, such as chloroform-d

(CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆), containing 0.03% (v/v) tetramethylsilane (TMS) as

an internal standard. Spectra are recorded at room temperature. Chemical shifts are reported

in parts per million (ppm) relative to TMS.

Infrared (IR) Spectroscopy
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IR spectra are commonly obtained using a Fourier Transform Infrared (FTIR) spectrometer. For

a solid sample, the Attenuated Total Reflectance (ATR) technique is often employed. A small

amount of the sample is placed directly on the ATR crystal, and the spectrum is recorded over

a range of 4000-400 cm⁻¹. Alternatively, the KBr pellet method can be used, where the sample

is ground with potassium bromide and pressed into a thin disk. For a liquid sample, a thin film

can be prepared between two salt plates (e.g., NaCl or KBr).

Mass Spectrometry (MS)
Mass spectra are typically acquired using a mass spectrometer with an electron ionization (EI)

source. The sample is introduced into the ion source, often via a gas chromatograph (GC-MS)

for separation and purification. The standard electron energy for EI is 70 eV. The mass

analyzer, such as a quadrupole, separates the ions based on their mass-to-charge ratio (m/z).

The presence of a chlorine atom is indicated by the characteristic M/M+2 isotopic pattern with a

ratio of approximately 3:1.[1][2]

Visualizations
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like 2-(4-Chlorophenyl)pyrrolidine.
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Caption: Workflow for Spectroscopic Analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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